Cas no 89861-51-8 (Thiazole, 4-methyl-2-(pentadecylthio)-)

Thiazole, 4-methyl-2-(pentadecylthio)- structure
89861-51-8 structure
Product Name:Thiazole, 4-methyl-2-(pentadecylthio)-
CAS No:89861-51-8
MF:C19H35NS2
MW:341.617902994156
CID:586922
PubChem ID:13217982
Update Time:2025-04-19

Thiazole, 4-methyl-2-(pentadecylthio)- Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 4-methyl-2-(pentadecylthio)-
    • 4-methyl-2-pentadecylsulfanyl-1,3-thiazole
    • 4-METHYL-2-(PENTADECYLSULFANYL)-1,3-THIAZOLE
    • DTXSID50529135
    • 89861-51-8
    • Inchi: 1S/C19H35NS2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-19-20-18(2)17-22-19/h17H,3-16H2,1-2H3
    • InChI Key: PSOYFIGQSIKASF-UHFFFAOYSA-N
    • SMILES: S(C1=NC(C)=CS1)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 341.22109247g/mol
  • Monoisotopic Mass: 341.22109247g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.4
  • Topological Polar Surface Area: 66.4Ų
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